Cas no 143945-86-2 (Cis-Ozagrel)

• Product Name: Cis-Ozagrel
• CAS No: 143945-86-2
• MF: C₁₃H₁₂N₂O₂
• MW: 228.246582984924
• CID: 2776921
• Update Time: 2025-06-20

Cis-Ozagrel Chemical and Physical Properties

Names and Identifiers

• 3-[4-(1-imidazolylmethyl)phenyl]-2-propenoic acid
• 2-Propenoic acid, 3-[4-(1H-imidazol-1-ylmethyl)phenyl]-, (Z)-
• Prestwick0_000979
• Prestwick1_000979
• SPBio_002928
• HMS3656G08
• HMS3750M13
• AK321974
• Q27164103
• Cis-Ozagrel

• Inchi： 1S/C13H12N2O2/c16-13(17)6-5-11-1-3-12(4-2-11)9-15-8-7-14-10-15/h1-8,10H,9H2,(H,16,17)/b6-5-
• InChI Key： SHZKQBHERIJWAO-WAYWQWQTSA-N
• SMILES： OC(/C=C\C1C=CC(=CC=1)CN1C=NC=C1)=O

Computed Properties

• Exact Mass: 228.089877630 g/mol
• Monoisotopic Mass: 228.089877630 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 283
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 1.6
• Topological Polar Surface Area: 55.1
• Molecular Weight: 228.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Cinnamic acids

Additional information on Cis-Ozagrel

Introduction to Cis-Ozagrel (CAS No. 143945-86-2)

Cis-Ozagrel, a compound with the chemical identifier CAS No. 143945-86-2, has garnered significant attention in the field of pharmaceutical chemistry and biomedical research due to its unique molecular structure and promising biological activities. This compound, characterized by its specific chemical properties, has been the subject of extensive studies aimed at elucidating its mechanisms of action and potential therapeutic applications.

The molecular structure of Cis-Ozagrel encompasses a carefully designed heterocyclic framework that contributes to its distinctive pharmacological profile. The presence of functional groups such as azole and amine moieties enhances its interactions with biological targets, making it a candidate for various therapeutic interventions. Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of how Cis-Ozagrel interacts with enzymes and receptors, providing insights into its efficacy and selectivity.

In the realm of medicinal chemistry, the synthesis of Cis-Ozagrel represents a significant achievement, showcasing the ability to manipulate molecular architecture to achieve desired biological outcomes. The synthetic pathways employed to produce this compound highlight the ingenuity of modern chemical methodologies, enabling the creation of complex molecules with high precision. These synthetic strategies not only contribute to the availability of Cis-Ozagrel for research purposes but also serve as templates for developing novel derivatives with enhanced properties.

One of the most compelling aspects of Cis-Ozagrel is its potential in therapeutic applications, particularly in the treatment of neurological disorders. Studies have demonstrated that this compound exhibits potent antithrombotic effects by inhibiting platelet aggregation, making it a promising candidate for conditions where blood clotting is a concern. The mechanism by which Cis-Ozagrel exerts its effects involves selective interaction with specific platelet receptors, thereby modulating the coagulation cascade without causing excessive bleeding.

The pharmacokinetic profile of Cis-Ozagrel has been thoroughly investigated to ensure its safety and efficacy in clinical settings. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are crucial for drug development. The ability of Cis-Ozagrel to reach target sites efficiently while maintaining stability in biological systems underscores its potential as a viable therapeutic agent.

Emerging evidence from preclinical studies suggests that Cis-Ozagrel may have broader applications beyond antithrombotic therapy. Its ability to modulate inflammatory pathways has led to investigations into its potential role in treating neuroinflammatory conditions. Additionally, preliminary data indicate that Cis-Ozagrel may exhibit neuroprotective effects, making it a candidate for therapies targeting neurodegenerative diseases such as Alzheimer's and Parkinson's.

The development of novel drug candidates like Cis-Ozagrel relies heavily on interdisciplinary collaboration between chemists, biologists, and clinicians. The integration of cutting-edge technologies such as high-throughput screening and CRISPR-based genetic engineering has accelerated the discovery process, allowing for rapid identification and optimization of lead compounds. This collaborative approach ensures that compounds like Cis-Ozagrel are not only effective but also safe for human use.

The regulatory landscape surrounding the introduction of new pharmaceuticals is stringent and requires rigorous testing to ensure patient safety. The journey from laboratory discovery to clinical approval involves multiple phases of trials, each designed to evaluate the safety and efficacy of compounds like Cis-Ozagrel. Regulatory agencies such as the FDA and EMA provide guidelines that must be followed meticulously to ensure that drugs meet the highest standards before reaching patients.

In conclusion, Cis-Ozagrel (CAS No. 143945-86-2) represents a significant advancement in pharmaceutical chemistry with its unique molecular structure and promising biological activities. The ongoing research into this compound highlights its potential as a therapeutic agent in various medical conditions, particularly those involving platelet aggregation and neuroinflammation. As scientific understanding continues to evolve, compounds like Cis-Ozagrel are poised to play a crucial role in addressing unmet medical needs through innovative drug development strategies.